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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and a

detailed experimental protocol for the synthesis of tert-Butyl 2-bromopropanoate (CAS No.

39149-80-9). This compound serves as a crucial reactant in the synthesis of various molecules,

including 3-(1-Aryl-1H-indol-5-yl)propanoic acids, which are investigated as inhibitors of

cytosolic phospholipase A2α[1].

Physicochemical Data
The physical properties of tert-Butyl 2-bromopropanoate are summarized in the table below.

It is important to note that the boiling point of a substance is dependent on the ambient

pressure.
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Property Value Conditions

Molecular Formula C₇H₁₃BrO₂

Molecular Weight 209.08 g/mol [2][3][4]

Density 1.297 g/cm³[2]

1.26 g/cm³[1][5]

Boiling Point 170.2 °C[2] at 760 mmHg

90 °C[1][5] at 60 mmHg

62 °C[6] at 13 mmHg

Refractive Index 1.4380-1.4410[1][5]

Physical Form Clear liquid[1][7]

Purity >97.0% (GC)[6]

Synthesis of tert-Butyl 2-bromopropanoate
The following section details an experimental protocol for the synthesis of tert-Butyl 2-
bromopropanoate.

Materials and Equipment
Pressurized reaction flask

Dichloromethane

20% Potassium carbonate solution

Water

Anhydrous magnesium sulfate

Rotary evaporator

NMR spectrometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemsrc.com/en/cas/39149-80-9_889482.html
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-2-bromopropanoate
https://www.scbt.com/p/tert-butyl-2-bromopropionate-39149-80-9
https://www.chemsrc.com/en/cas/39149-80-9_889482.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5257678.aspx
https://www.chemsrc.com/en/cas/39149-80-9_889482.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5257678.aspx
https://www.tcichemicals.com/IN/en/p/B1277
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5257678.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh303c456e?context=bbe
https://www.tcichemicals.com/IN/en/p/B1277
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents
Isobutene

Dioxane

2-bromopropionic acid

Concentrated sulfuric acid

Experimental Procedure
Reaction Setup: Into a pressurized reaction flask cooled to -15 °C, condense 2.4 g (42.8

mmol) of isobutene[1].

Addition of Reagents: To the cooled isobutene, add 6 mL of dioxane and 3.5 mL (38.9 mmol)

of 2-bromopropionic acid. Stir the mixture for 5 minutes[1].

Initiation of Reaction: Slowly warm the mixture to -10 °C and add 250 µL of concentrated

sulfuric acid dropwise. Seal the reaction vial and stir the mixture at room temperature

overnight[1].

Work-up: After the reaction is complete, open the reaction vial and pour the contents into 50

mL of dichloromethane[1].

Purification: Wash the organic phase sequentially with 50 mL of 20% potassium carbonate

solution and 50 mL of water. Dry the organic layer over anhydrous magnesium sulfate[1].

Isolation of Product: Concentrate the dried organic phase under reduced pressure to yield

tert-butyl 2-bromopropionate. A yield of 2.17 g (27%) has been reported for this procedure[1].

Characterization: The product can be characterized by ¹H NMR spectroscopy. The expected

peaks in CDCl₃ are: δ 4.31 (1H, q, J=7.1Hz), 1.81 (3H, d, J=7.1Hz), 1.52 (9H, s)[1].

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of tert-Butyl 2-
bromopropanoate.
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Caption: Synthesis and Purification of tert-Butyl 2-bromopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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